Cas no 36995-20-7 (Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride)

• Product Name: Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride
• CAS No: 36995-20-7
• MF: C₄₈H₃₆CLFEN₄O₄
• MW: 824.12200
• MDL: MFCD00012405
• CID: 296551
• PubChem ID: 24858289
• Update Time: 2025-06-09

Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride Chemical and Physical Properties

Names and Identifiers

• Iron,chloro[5,10,15,20-tetrakis(4-methoxyphenyl)-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-5-12)-
• 5,10,15,20-TETRAKIS(4-METHOXYPHENYL)-21H,23H-PORPHINE IRON(III) CHLORIDE
• 5,10,15,20-Tetrakis(4-Methoxyphenyl)-21H,23H-Porphyrine Iron(Iii) Chloride
• (5,10,15,20-tetrakis(4-methoxyphenyl)-21H,23H-porphine)iron(III) chloride
• (TpOMePP)FeCl
• 5,10,15,20-tetra(4'-methoxyphenyl)porhyrinatoiron(III)chloride
• 5,10,15,20-tetrakis(4-methoxyphenyl)-21H,23H-porp
• Chloro(tetra(p-methoxyphenyl)porphyrinato)iron
• T(p-OCH3)PPFeCl
• tetrakis(4-methoxyphenyl)-21H,23H-porphine iron(III) chlor
• TMPPFECL
• Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride

• MDL： MFCD00012405
• Inchi： 1S/C48H36N4O4.ClH.Fe/c1-53-33-13-5-29(6-14-33)45-37-21-23-39(49-37)46(30-7-15-34(54-2)16-8-30)41-25-27-43(51-41)48(32-11-19-36(56-4)20-12-32)44-28-26-42(52-44)47(40-24-22-38(45)50-40)31-9-17-35(55-3)18-10-31;;/h5-28H,1-4H3;1H;/q-2;;+3/p-1/b45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-;;
• InChI Key： ZZRDTBXKIGUTNH-HTMHXADGSA-M
• SMILES： [Cl-][Fe+3]123N4=C5C=CC4=C(C4C=CC(OC)=CC=4)C4=CC=C([N-]14)C(C1C=CC(OC)=CC=1)=C1C=CC(=N21)C(C1C=CC(OC)=CC=1)=C1C=CC(=C5C2C=CC(OC)=CC=2)[N-]31

Computed Properties

• Exact Mass: 823.17700

Experimental Properties

• PSA: 71.50000
• LogP: 7.15920

Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride

Comprehensive Overview of Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride (CAS No. 36995-20-7)

Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride (CAS No. 36995-20-7) is a metalloporphyrin complex with significant applications in photodynamic therapy, catalysis, and material science. This compound, characterized by its iron(III) center and methoxy-substituted porphyrin ring, exhibits unique optical and electrochemical properties, making it a subject of intense research. Its structural stability and redox activity have garnered attention in fields like renewable energy and biomedical imaging.

The porphyrin-based framework of this compound enables efficient light absorption, a property leveraged in solar cell technologies and photocatalysis. Researchers are exploring its potential in artificial photosynthesis, where it mimics natural chlorophyll to convert sunlight into chemical energy. Additionally, its near-infrared (NIR) emission makes it suitable for bioimaging and theragnostic applications, aligning with the growing demand for non-invasive diagnostic tools.

In the context of sustainable chemistry, Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride serves as a catalyst for green oxidation reactions, reducing reliance on toxic reagents. Its electron-transfer efficiency is pivotal in electrochemical sensors, addressing trends in environmental monitoring and wearable health devices. Recent studies also highlight its role in CO2 reduction, a hotspot in climate change mitigation research.

The compound’s solubility in organic solvents and compatibility with polymeric matrices facilitate its integration into flexible electronics and smart materials. As industries prioritize biodegradable components, this metalloporphyrin’s tunable properties offer innovative solutions. Its low cytotoxicity further expands its utility in drug delivery systems, resonating with advancements in personalized medicine.

With the rise of AI-driven drug discovery, computational studies on 36995-20-7 have surged, predicting novel applications in enzyme inhibition and anticancer therapies. The compound’s structure-activity relationship (SAR) is frequently queried in scientific databases, reflecting its interdisciplinary relevance. For instance, its axial ligand exchange kinetics are critical for designing metal-organic frameworks (MOFs) with tailored functionalities.

In summary, Fe(III) meso-Tetra(4-methoxyphenyl)porphine Chloride (CAS No. 36995-20-7) bridges gaps between chemistry, biology, and materials science. Its multifaceted roles—from renewable energy to biomedicine—underscore its importance in addressing global challenges. As research evolves, this compound will likely remain at the forefront of innovations in nanotechnology and sustainable development.